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Compound of Interest

Compound Name:
2-(3-

Chlorophenyl)guanidine;nitrate

Cat. No.: B11817352

Get Quote

Executive Safety Summary
2-(3-Chlorophenyl)guanidine nitrate (often chemically synonymous with 1-(3-

chlorophenyl)guanidine nitrate) presents a dual-hazard profile often overlooked in standard

waste streams.[1] It combines the oxidizing potential of the nitrate anion with the toxicity and

environmental persistence of a halogenated organic base.[1]

Immediate Action Required:

DO NOT dispose of this substance in general trash or standard "Non-Halogenated" organic

solvent waste containers without verification.[1]

DO NOT mix solid nitrate salts with strong reducing agents or flammable solids (paper,

wood, metal powders).[1]
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Property Details

CAS Number
38647-81-3 (Nitrate salt) / 6145-41-1 (Free

base)

Primary Hazards
Oxidizer (Class 5.1), Acute Toxicity (Oral),

Skin/Eye Irritant.[1]

Waste Category
Hazardous Chemical Waste (Toxic, Oxidizer,

Halogenated).[1]

Incompatibility
Strong acids, reducing agents, organic

combustibles, metal powders.[1][2]

Hazard Identification & Risk Assessment
Effective disposal requires understanding the why behind the protocol.[1] This compound is a

salt formed by a weak organic base and nitric acid.[1]

The Nitrate Hazard (

): Unlike covalent organic nitrates (which can be explosive), nitrate salts of organic bases are
generally stable.[1] However, they act as oxidizers.[1] If mixed with organic fuels (solvents,
paper towels) and subjected to heat or shock, they can accelerate combustion or cause
deflagration.[1][3]

The Chlorophenyl Hazard (

): The chlorine atom mandates that this waste be treated as halogenated.[1] Incineration of
this compound requires scrubbers to capture acidic gases (HCl, NOx), preventing release
into the atmosphere.[1]

Disposal Decision Framework (Workflow)
The following flowchart outlines the operational logic for disposing of 2-(3-

Chlorophenyl)guanidine nitrate based on its physical state.
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Protocol Logic

Waste Generation:
2-(3-Chlorophenyl)guanidine Nitrate

Determine Physical State

Solid / Powder Residue Solution / Mother Liquor

SEGREGATION:
Separate from flammables/reducers

Container:
Wide-mouth HDPE Jar

(Screw top)

Labeling:
'Toxic Solid, Oxidizing'

'Halogenated Organic Salt'

EHS / HazMat Pickup

Identify Solvent Base

Aqueous Solution Organic Solvent Solution

Stream: Aqueous Toxic
(Adjust pH 5-9 if req) Concentration Check

>5% Nitrate Salt:
DO NOT concentrate.
Treat as High Hazard.

<5% (Dilute):
Standard Waste Stream

Stream: Halogenated Solvents
(Due to Cl- group)

Red Nodes = Critical Safety Control Points

Click to download full resolution via product page
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Figure 1: Decision tree for segregating guanidine nitrate waste streams to prevent

incompatibility incidents.

Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Preferred)
Best for: Expired reagents, synthesis solids, spill cleanup residues.[1]

Segregation: Isolate the solid material.[1] Never place this solid in a container with liquid

organic wastes or paper trash.[1]

Container Selection: Use a clear, wide-mouth High-Density Polyethylene (HDPE) jar with a

screw-top lid.[1] Avoid metal containers (potential corrosion/reaction).[1]

Packaging:

Transfer the solid carefully to avoid dust generation.[1][4]

If the material is on a weighing paper/boat, place the entire boat into the jar (provided the

boat is not heavily contaminated with other incompatibles).[1]

Labeling:

Primary Name: 2-(3-Chlorophenyl)guanidine nitrate.[1]

Hazard Checkboxes: Toxic, Irritant, Oxidizer.[1]

Note: Explicitly write "Contains Nitrate Salt" on the tag to alert EHS personnel.[1]

Protocol B: Liquid Waste (Solutions)
Best for: Reaction mixtures, mother liquors, HPLC effluents.[1]

CRITICAL WARNING: Nitrate salts dissolved in organic solvents (e.g., Acetone, Methanol)

create a "fuel-oxidizer" mixture.[1] While usually stable in dilute forms, evaporation can

concentrate the nitrate salt, leading to a shock-sensitive residue.[1]

Characterize the Solvent:
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If Aqueous:[1] Collect in "Aqueous Toxic" carboy.[1]

If Organic: Must go to "Halogenated Solvent" waste (due to the chlorophenyl group).[1]

Dilution Rule: Ensure the concentration of the nitrate salt remains below 5% wt/vol. If you

have a highly concentrated mother liquor, dilute it with the compatible solvent before bottling.

[1]

Compatibility Check: Ensure the waste container does not contain strong acids (Sulfuric,

Hydrochloric) or active metals.[1]

Why? Acidification of nitrate salts can generate Nitrogen Oxide (

) fumes.[1]

Chemical Compatibility Matrix
Use this table to audit your current waste storage area.

Chemical Group Compatibility Status Risk Mechanism

Strong Acids (H₂SO₄, HCl) INCOMPATIBLE

Formation of nitric acid;

release of toxic

gas.[1]

Reducing Agents (NaBH₄, Zn) INCOMPATIBLE
Vigorous redox reaction;

potential fire/explosion.[1]

Flammable Solids (Paper,

Wood)
INCOMPATIBLE

Nitrate salt acts as an oxidizer,

lowering ignition temperature.

[1]

Halogenated Solvents (DCM) COMPATIBLE
Safe for solution storage

(Liquid waste stream).[1]

Water COMPATIBLE
Safe; high solubility facilitates

disposal.[1]

Emergency Contingencies
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Spill Response (Solid):

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If dust is visible, use an N95 or

P100 respirator.[1]

Containment: Do not dry sweep (creates dust).[1][4] Cover with a damp paper towel (water

only) or use a dedicated chemical vacuum.[1]

Cleanup: Scoop material into a waste jar. Wipe the area with water.[1][4][5]

Disposal: The cleanup materials (damp towels) must be treated as Solid Hazardous Waste

(Oxidizer contaminated), not regular trash.[1]

First Aid:

Eye Contact: Rinse immediately for 15 minutes.[1][5] Nitrate salts are severe irritants.[1]

Skin Contact: Wash with soap and water.[1][4][6][7] Guanidines can be absorbed; monitor for

systemic toxicity (tremors/nausea).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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